11-Ethenyl-8,11-dimethyloctadec-8-enedioic acid

• CAS No.: 115210-36-1
• Molecular Formula: C22H38O4
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 11-ethenyl-8,11-dimethyloctadec-8-enedioic acid
• InChI: InChI=1S/C22H38O4/c1-4-22(3,17-12-8-7-11-15-21(25)26)18-16-19(2)13-9-5-6-10-14-20(23)24/h4,16H,1,5-15,17-18H2,2-3H3,(H,23,24)(H,25,26)
• InChI Key: MFDRUCYNVVQHKP-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC(C)(CCCCCCC(=O)O)C=C)CCCCCCC(=O)O

Description

11-Ethenyl-8,11-dimethyloctadec-8-enedioic acid is a complex organic compound with a unique structure that includes both ethenyl and dimethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11-Ethenyl-8,11-dimethyloctadec-8-enedioic acid typically involves multi-step organic reactions. One common method includes the alkylation of a precursor molecule followed by a series of oxidation and reduction reactions to introduce the ethenyl and dimethyl groups. The reaction conditions often require controlled temperatures and the use of catalysts to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. These methods are designed to maximize efficiency and minimize waste. The use of advanced purification techniques, such as chromatography, ensures that the final product meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

11-Ethenyl-8,11-dimethyloctadec-8-enedioic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms to the molecule.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce carboxylic acids or ketones, while reduction may yield alcohols or alkanes. Substitution reactions can introduce a wide range of functional groups, depending on the reagents used.

Scientific Research Applications

11-Ethenyl-8,11-dimethyloctadec-8-enedioic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used to study the effects of specific functional groups on biological activity.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 11-Ethenyl-8,11-dimethyloctadec-8-enedioic acid involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to changes in cellular function. The exact molecular targets and pathways involved depend on the specific application and the functional groups present in the molecule.